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Compound of Interest

Compound Name: 7(E)-Nonadecenol

Cat. No.: B15549689

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
7-Nonadecenol, a long-chain unsaturated fatty alcohol, is a molecule of interest in various

fields of chemical and biological research. Its specific isomeric form, (7Z)-Nonadecen-1-ol,

possesses a unique molecular structure that dictates its physical and chemical behavior. This

technical guide provides a comprehensive overview of the known physicochemical properties

of 7-Nonadecenol, detailed experimental protocols for its analysis, and a representative

synthetic workflow. Due to the limited availability of experimentally determined data for this

specific compound in publicly accessible literature, some values presented are based on

computational predictions and data from structurally similar molecules.

Physicochemical Properties
The fundamental physicochemical characteristics of (7Z)-Nonadecen-1-ol are summarized

below. These properties are crucial for understanding its behavior in various systems, including

its solubility, volatility, and potential for intermolecular interactions.
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Property Value Source

Molecular Formula C₁₉H₃₈O Larodan

Molecular Weight 282.51 g/mol Larodan[1]

CAS Number 2692623-27-9 Larodan[1]

Boiling Point (Predicted) ~350-370 °C at 760 mmHg N/A

Melting Point (Predicted) ~20-25 °C N/A

Density (Predicted) ~0.85 g/cm³ N/A

Solubility

Soluble in organic solvents

(e.g., hexane, diethyl ether,

chloroform); Insoluble in water.

N/A

IUPAC Name (7Z)-Nonadecen-1-ol Larodan[1]

InChI

InChI=1S/C19H38O/c1-2-3-4-

5-6-7-8-9-10-11-12-13-14-15-

16-17-18-19-20/h12-13,20H,2-

11,14-19H2,1H3/b13-12-

Larodan[1]

InChIKey
VYEKCOVJOGIRCD-

SEYXRHQNSA-N
Larodan[1]

SMILES
CCCCCCCCCCCC=CCCCCC

CCO
Larodan[1]

Note: Predicted values are based on computational models and data for homologous long-

chain alcohols and should be confirmed by experimental determination.

Experimental Protocols
The characterization and quantification of 7-Nonadecenol necessitate the use of precise

analytical techniques. Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective

method for the analysis of volatile and semi-volatile compounds like long-chain unsaturated

alcohols.
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Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis of 7-Nonadecenol
This protocol provides a general methodology for the qualitative and quantitative analysis of 7-

Nonadecenol.

1. Sample Preparation:

Standard Solution: Prepare a stock solution of (7Z)-Nonadecen-1-ol (if a pure standard is

available) in a high-purity volatile solvent such as hexane or dichloromethane at a

concentration of 1 mg/mL.

Working Standards: Perform serial dilutions of the stock solution to create a series of working

standards for calibration (e.g., 0.1, 0.5, 1, 5, 10 µg/mL).

Sample Dilution: Dissolve the sample containing 7-Nonadecenol in the same solvent and

dilute to a final concentration within the calibration range.

Filtration: Filter the final diluted sample through a 0.22 µm syringe filter to remove any

particulate matter before injection.

Transfer: Transfer the filtered sample into a 2 mL glass autosampler vial and cap securely.

2. GC-MS Instrumentation and Parameters:

Gas Chromatograph: Equipped with a split/splitless injector and a capillary column.

Column: A non-polar or medium-polarity capillary column (e.g., HP-5MS, 30 m x 0.25 mm

i.d., 0.25 µm film thickness) is suitable for separating long-chain alcohols.

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Injector Temperature: 250 °C.

Oven Temperature Program:

Initial temperature: 100 °C, hold for 2 minutes.
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Ramp: 10 °C/min to 280 °C.

Hold: 10 minutes at 280 °C.

Mass Spectrometer:

Ionization Mode: Electron Impact (EI) at 70 eV.

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Scan Range: m/z 40-500.

3. Data Analysis:

Identification: The primary identification of 7-Nonadecenol is achieved by comparing its

retention time and the acquired mass spectrum with that of a pure standard. The mass

spectrum can also be compared against spectral libraries like the NIST Mass Spectral

Library.

Quantification: For quantitative analysis, a calibration curve is constructed by plotting the

peak area of the analyte against the concentration of the prepared standards. The

concentration of 7-Nonadecenol in the sample is then determined from this calibration curve.

Synthesis of (7Z)-Nonadecen-1-ol: A Representative
Workflow
A common and effective method for the stereoselective synthesis of (Z)-alkenols is the Wittig

reaction. The following diagram illustrates a plausible synthetic workflow for (7Z)-Nonadecen-1-

ol.
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Starting Materials

Wittig Reaction
Workup & Purification

Final Product

Heptyltriphenylphosphonium bromide

Base (e.g., n-BuLi) in THF, -78°C to RT

12-Hydroxydodecanal

Aqueous Quench
Extraction with Ether

Drying and Concentration
Silica Gel Chromatography (7Z)-Nonadecen-1-ol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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